![molecular formula C10H14O4 B1297742 1,2,3,4-Tetramethoxybenzene CAS No. 21450-56-6](/img/structure/B1297742.png)
1,2,3,4-Tetramethoxybenzene
Overview
Description
1,2,3,4-Tetramethoxybenzene is a member of methoxybenzenes.
Scientific Research Applications
1. Use in Li-ion Batteries
1,2,4,5-Tetramethoxybenzene has been investigated for its potential in Li-ion batteries. It was tested as a shuttle molecule in combination with a LiFePO4 cathode material, suggesting its effectiveness in preventing overcharging of batteries based on this cathode material (Pirnat, Gaberšček, & Dominko, 2013).
2. Methyl Rotation in Neutron Scattering and Vibrational Spectra
The structure and vibrational spectra of 1,2,3,5-tetramethoxybenzene were examined using neutron scattering and other techniques. This study provided insights into the librational modes of methoxy groups in the crystalline state (Pawlukojć et al., 2008).
3. Fluorescence Properties
1,2,4,5-Tetramethoxybenzene exhibited dual fluorescence in 77 K matrices. This property was explored using fluorescence polarization to understand the transitions and bending motions of methoxyl groups (Ichinose et al., 2004).
4. Synthesis for Coenzyme Q Homologs
A new process for preparing 1,2,3,4‐tetramethoxy‐5‐methylbenzene, a key intermediate for coenzyme Q homologs, was developed, highlighting its potential in pharmaceutical applications (Yang, Weng, & Zheng, 2006).
5. Weak Hydrogen Bonds in Methoxy-Substituted Distyrylbenzenes
Research on E,E-1,4-Bis[2-(2,4,6-trimethoxyphenyl)ethenyl]-2,3,5,6-tetramethoxybenzene explored the balance between CH···n(O) hydrogen bonds and −OCH3−π interactions. This study contributed to understanding the weak hydrogen bonding in methoxy-substituted compounds (Velde, Geise, & Blockhuys, 2006).
Properties
IUPAC Name |
1,2,3,4-tetramethoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-11-7-5-6-8(12-2)10(14-4)9(7)13-3/h5-6H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCNHIJXDZKTWSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)OC)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50944046 | |
Record name | 1,2,3,4-Tetramethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50944046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21450-56-6 | |
Record name | 1,2,3,4-Tetramethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50944046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does pile-fermentation affect the aroma profile of Pu-erh tea, specifically regarding 1,2,3,4-Tetramethoxybenzene?
A: Research indicates that this compound is a significant odorant in ripened Pu-erh tea (RIPT) and undergoes remarkable changes during the pile-fermentation process. [] This suggests that the fermentation process contributes to the formation and increase of this compound, leading to the characteristic aroma of RIPT, described as "stale" and "musty." [] In contrast, raw Pu-erh tea (RAPT), which doesn't undergo the same fermentation, exhibits a different aroma profile dominated by floral, sweet, and woody notes, primarily attributed to terpene alcohols, terpene ketones, and phenolic compounds. []
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